Cas no 51762-59-5 (Dibenzothiophene,3-nitro-, 5,5-dioxide)
51762-59-5 structure
Product Name:Dibenzothiophene,3-nitro-, 5,5-dioxide
CAS No:51762-59-5
MF:C12H7NO4S
MW:261.253281831741
CID:380145
PubChem ID:347710
Update Time:2025-04-19
Dibenzothiophene,3-nitro-, 5,5-dioxide Chemical and Physical Properties
Names and Identifiers
-
- Dibenzothiophene,3-nitro-, 5,5-dioxide
- 3-Nitrodibenzothiophene, 5,5-dioxide
- 3-Nitrodibenzothiophene, S,S-dioxide
- AC1L87XK
- ChemDiv1_024771
- HMS657F21
- NSC406518
- NSC-406518
- SureCN1455964
- SCHEMBL1455964
- 3-nitrodibenzothiophene S,S-dioxide
- 3-nitro-dibenzothiophene-5,5-dioxide
- AKOS003235726
- 3-Nitrodibenzo[b,d]thiophene 5,5-dioxide #
- 51762-59-5
- 3-nitrodibenzothiophene-5,5-dioxide
- 3-Nitrodibenzo[b,d]thiophene 5,5-dioxide
- 3-nitrodibenzothiophene 5,5-dioxide
- DTXSID70324366
-
- Inchi: 1S/C12H7NO4S/c14-13(15)8-5-6-10-9-3-1-2-4-11(9)18(16,17)12(10)7-8/h1-7H
- InChI Key: YPRJLDUOGDQQAK-UHFFFAOYSA-N
- SMILES: S1(C2C=CC=CC=2C2C=CC(=CC1=2)[N+](=O)[O-])(=O)=O
Computed Properties
- Exact Mass: 261.00961
- Monoisotopic Mass: 261.00957888g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 0
- Complexity: 450
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 88.3Ų
Experimental Properties
- PSA: 77.28
Dibenzothiophene,3-nitro-, 5,5-dioxide Related Literature
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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